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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational research on zirconium lactate compounds,
providing a comprehensive overview of their synthesis, characterization, and early applications.
The information is presented to be a valuable resource for researchers, scientists, and
professionals in drug development, offering insights into the historical context and experimental
underpinnings of these compounds.

Synthesis of Zirconium Lactate Compounds

Early research into zirconium lactate compounds primarily focused on their preparation in
agueous solutions for various industrial applications. The synthesis generally involves the
reaction of a zirconium salt with lactic acid or a lactate salt. Patents from the mid-20th century
provide detailed experimental protocols for producing stable solutions of sodium, ammonium,
and triethanolamine zirconium lactate.

Experimental Protocols for Synthesis

The following protocols are derived from early patent literature and represent common methods
for the preparation of zirconium lactate solutions.

Protocol 1: Preparation of Sodium Zirconium Lactate Solution (c. 1950)

This method describes the preparation of a non-acidic, water-soluble zirconium lactate
compound intended for use in deodorant and anti-perspirant compositions.
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e Reactants:
o An acidic water-soluble salt of zirconium (e.g., zirconium oxychloride, zirconium sulfate)
o Lactic acid
o A water-soluble alkali (e.g., sodium hydroxide)

e Procedure:

o A water-soluble zirconium salt is reacted with lactic acid. The mole ratio of the zirconium
salt to lactic acid is crucial for the formation of a water-insoluble intermediate.

o The resulting zirconium lactate precipitate is then neutralized with a water-soluble alkali,
such as sodium hydroxide, to produce a water-soluble, non-acidic final product.

o The solution can then be incorporated into a dispersing medium, such as an emulsified oll,
for its intended application.

Protocol 2: Preparation of Stable Aqueous Solutions of Sodium Zirconium Lactate

This protocol details the synthesis of a stable sodium zirconium lactate solution with specific

chemical properties.
» Reactants:

o 88% Lactic acid: 103.3 g

o 50% Sodium hydroxide solution: 80.7 g

o Zirconium acetate solution (containing 22.0% ZrO2z): 230 g
e Procedure:

o Prepare a sodium lactate solution by adding the 50% sodium hydroxide solution to the
88% lactic acid.

o While mixing, add the prepared sodium lactate solution to the zirconium acetate solution.
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o A stable solution of sodium zirconium lactate is obtained.
Protocol 3: Preparation of Stable Aqueous Solutions of Ammonium Zirconium Lactate
This protocol outlines the synthesis of a stable ammonium zirconium lactate solution.
e Reactants:

o 88% Lactic acid: 163.8 g

o 28% Ammonium hydroxide solution: 97.1 g

o Zirconium hydroxychloride solution (containing 20% ZrO2): 500 g
e Procedure:

o Prepare an ammonium lactate solution by mixing the 28% ammonium hydroxide solution
with the 88% lactic acid.

o Add the prepared ammonium lactate solution to the zirconium hydroxychloride solution

while mixing.

o To achieve a final pH of 9.0, add an additional 154 g of 28% ammonium hydroxide

solution.
Protocol 4: Preparation of Triethanolamine Zirconium Lactate
This protocol describes the synthesis of a triethanolamine-based zirconium lactate chelate.
e Reactants:

99% Triethanolamine: 246.4 g

[¢]

[e]

88% Lactic acid: 238.9 g

Zirconium basic sulfate (ZBS, containing 40% ZrO2): 256.0 g

o

[¢]

Deionized water: 400 g
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e Procedure:

React the triethanolamine with lactic acid to form a triethanolamine lactate salt solution.

o

[¢]

Gradually add the zirconium basic sulfate to the triethanolamine lactate salt solution.

Mix the reaction batch until a completely clear solution of zirconium triethanolamine lactate

[¢]

is obtained. The pH of the solution should be approximately 6.0-6.5.

o

Dilute the product with deionized water.

Quantitative Data from Synthesis Experiments

The following tables summarize the quantitative data from the synthesis protocols described in
early patents.

Table 1: Synthesis of Sodium Zirconium Lactate

Parameter Example 1 Example 2
Reactants
88% Lactic Acid 103.3 g 410 g
50% Sodium Hydroxide 80.7¢ 396.9¢
] ] 230 g Zirconium Acetate 500 g Zirconium
Zirconium Source )
(22.0% ZrOz2) Hydroxynitrate (20.0% ZrO3)
Product Characteristics
Final pH 6.2 10.4
% ZrO2 12.2% 7.0%
Lactate to Zirconium Molar
25:10 5.0:1.0

Ratio

Table 2: Synthesis of Ammonium and Triethanolamine Zirconium Lactate
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Ammonium Zirconium Triethanolamine Zirconium
Parameter
Lactate Lactate
Reactants
88% Lactic Acid 163.8¢g 238949
Base 97.1 g + 154 g (28% NH4OH) 246.4 g (99% Triethanolamine)
] ] 500 g Zirconium 256.0 g Zirconium Basic
Zirconium Source )
Hydroxychloride (20% ZrO2) Sulfate (40% ZrO2)
Product Characteristics
Final pH 9.0 6.0-6.5
% ZrO2 10.9% 9.0%
Lactate to Zirconium Molar -
20:1.0 Not Specified

Ratio

Characterization of Zirconium Lactate Compounds

Early research employed a range of analytical techniques to characterize the structure and
properties of zirconium lactate complexes. These methods provided foundational knowledge
about the coordination chemistry and behavior of these compounds in solution and in the solid
state.

Experimental Protocols for Characterization

Detailed experimental parameters from the early 20th century are not always readily available
in modern literature. However, the principles of the techniques used are described below,
reflecting the general approach of the era.

Protocol 5: Infrared (IR) Spectroscopy

o Objective: To identify the functional groups involved in the coordination of lactate to

zirconium.

o Methodology:
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o A solid sample of the isolated zirconium lactate compound was prepared. This typically
involved precipitating the complex from solution and drying it thoroughly.

o The sample was then likely mixed with a suitable matrix, such as potassium bromide
(KBr), and pressed into a pellet.

o The IR spectrum was recorded using a dispersive infrared spectrophotometer.

o The spectrum was analyzed for characteristic absorption bands, particularly the stretching
frequencies of the carboxylate (COO~) and hydroxyl (OH) groups, to determine if they
were involved in bonding with the zirconium atom. Early studies indicated that lactic acid
coordinates in a bidentate fashion to zirconium through both the alcohol and carboxylate
groups.[1]

Protocol 6: Nuclear Magnetic Resonance (NMR) Spectroscopy

» Objective: To probe the chemical environment of the lactate ligands and understand the
structure of the zirconium lactate complexes in solution.

o Methodology:

o A solution of the zirconium lactate compound was prepared in a suitable solvent, often
water (D20 for proton NMR).

o The *H and 8C NMR spectra were recorded on a continuous wave (CW) or early Fourier
transform (FT) NMR spectrometer.

o The chemical shifts and signal broadening were analyzed. Early NMR data revealed the
presence of both large and small complex molecules in solution. The larger complexes,
consisting of lactic acid coordinated to polynuclear zirconium hydroxy ions, exhibited
broadened NMR signals due to their slower tumbling in solution.[1]

Protocol 7: Potentiometric Titration

o Objective: To determine the stoichiometry of the zirconium-lactate complex and its stability
over a range of pH values.
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o Methodology:
o A solution of the zirconium lactate compound was prepared with a known concentration.
o The solution was titrated with a standard acid or base.

o The potential difference was measured using a pH meter or a potentiometer after each
addition of the titrant.

o The resulting titration curve was analyzed to determine the equivalence points and to
calculate the average number of lactate ligands per zirconium ion, which was found to be
approximately 2 and relatively constant from pH 4 to 9.[1]

Early Applications and Biological Effects

One of the earliest and most well-documented applications of zirconium lactate was in
deodorant formulations. This application also led to significant early research into its biological
effects, specifically the development of a skin condition known as zirconium granuloma.

Mechanism of Zirconium Granuloma Formation

Zirconium granulomas are a delayed granulomatous hypersensitivity reaction to the topical
application of zirconium-containing compounds. The proposed mechanism involves the
interaction of zirconium with components of the skin, leading to an immune response.

Proposed mechanism of zirconium granuloma formation.

This diagram illustrates the logical progression from the initial application of zirconium lactate to
the clinical manifestation of zirconium granulomas, highlighting the key stages of the immune
response.

Conclusion

The early research on zirconium lactate compounds laid the groundwork for their subsequent
use in a variety of industrial and commercial applications. The synthesis methods developed
during this period focused on creating stable agueous solutions with specific properties tailored
to their intended use. Concurrently, the application of analytical techniques, even in their
nascent stages, provided crucial insights into the structure and behavior of these complexes.
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The investigation into the biological effects of zirconium lactate, prompted by its use in
consumer products, represents an important early example of the intersection of materials
science and toxicology. This historical perspective offers valuable context for contemporary
research and development involving zirconium-based compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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